Cas no 2171773-95-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid)

2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid is an Fmoc-protected amino acid derivative commonly used in solid-phase peptide synthesis (SPPS). The Fmoc group provides selective protection for the amine functionality, enabling controlled deprotection under mild basic conditions. The tert-leucine-derived structure enhances steric hindrance, improving peptide stability and reducing aggregation during synthesis. This compound is particularly valuable for introducing hydrophobic or bulky side chains into peptide sequences, facilitating the synthesis of complex or challenging targets. Its high purity and compatibility with standard SPPS protocols make it a reliable building block for researchers in peptide chemistry and pharmaceutical development.
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid structure
2171773-95-6 structure
Product Name:2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid
CAS No:2171773-95-6
MF:C24H28N2O5
MW:424.489526748657
CID:5844955
PubChem ID:165823316
Update Time:2025-06-28

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid
    • 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid
    • EN300-1513953
    • 2171773-95-6
    • Inchi: 1S/C24H28N2O5/c1-24(2,3)21(22(29)26(4)13-20(27)28)25-23(30)31-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19,21H,13-14H2,1-4H3,(H,25,30)(H,27,28)
    • InChI Key: AXPALSYTJZYYLJ-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(N(C)CC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 424.19982200g/mol
  • Monoisotopic Mass: 424.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 651
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 95.9Ų

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1513953-0.05g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid
2171773-95-6
0.05g
$2829.0 2023-06-05
Enamine
EN300-1513953-0.1g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid
2171773-95-6
0.1g
$2963.0 2023-06-05
Enamine
EN300-1513953-0.25g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid
2171773-95-6
0.25g
$3099.0 2023-06-05
Enamine
EN300-1513953-0.5g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid
2171773-95-6
0.5g
$3233.0 2023-06-05
Enamine
EN300-1513953-1.0g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid
2171773-95-6
1g
$3368.0 2023-06-05
Enamine
EN300-1513953-2.5g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid
2171773-95-6
2.5g
$6602.0 2023-06-05
Enamine
EN300-1513953-5.0g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid
2171773-95-6
5g
$9769.0 2023-06-05
Enamine
EN300-1513953-10.0g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid
2171773-95-6
10g
$14487.0 2023-06-05
Enamine
EN300-1513953-50mg
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid
2171773-95-6
50mg
$2829.0 2023-09-27
Enamine
EN300-1513953-100mg
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]acetic acid
2171773-95-6
100mg
$2963.0 2023-09-27

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid (CAS No. 2171773-95-6)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid (CAS No. 2171773-95-6) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique chemical properties and stability.

The Fmoc group, which stands for fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis. It is particularly effective in preventing premature reactions and ensuring the sequential addition of amino acids during the synthesis process. The Fmoc group can be selectively removed under mild conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS) and other synthetic methodologies.

The structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid consists of a central N,3,3-trimethylbutanamidoacetic acid core, which is functionalized with the Fmoc protecting group. This combination provides the compound with enhanced solubility and reactivity, making it suitable for a wide range of applications in drug discovery and development.

Recent studies have highlighted the importance of Fmoc-protected amino acid derivatives in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that Fmoc-protected amino acids can be used to synthesize peptides with enhanced bioavailability and reduced degradation rates. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its role in peptide synthesis, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid has been explored for its potential in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The Fmoc group can be designed to be cleaved by specific enzymes or under specific physiological conditions, releasing the active drug molecule at the desired site of action. This approach can improve drug targeting and reduce side effects.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid typically involves several steps. First, the N,3,3-trimethylbutanamidoacetic acid core is synthesized using standard organic chemistry techniques. Next, the Fmoc protecting group is introduced through a nucleophilic substitution reaction. The final product is then purified using techniques such as column chromatography or high-performance liquid chromatography (HPLC) to ensure high purity and yield.

The physical properties of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid include a molecular weight of approximately 405 g/mol and a melting point ranging from 150°C to 155°C. It is generally soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but has limited solubility in water due to its hydrophobic nature.

In terms of safety and handling, it is important to note that while 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid is not classified as a hazardous material or controlled substance, it should still be handled with care in a well-ventilated area using appropriate personal protective equipment (PPE). Proper storage conditions include keeping the compound away from direct sunlight and at temperatures below 40°C to maintain its stability.

The potential applications of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using this compound for the development of advanced materials and nanotechnology applications. For example, researchers at the University of California have explored the use of Fmoc-protected amino acids in the fabrication of self-assembling nanostructures with tunable properties for drug delivery systems.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidoacetic acid (CAS No. 2171773-95-6) is a versatile and valuable compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an essential tool for researchers working in medicinal chemistry, pharmaceutical development, and materials science. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd